![molecular formula C13H16ClNO4 B6190314 methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-chlorobutanoate CAS No. 2412410-66-1](/img/no-structure.png)
methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-chlorobutanoate
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| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-chlorobutanoate involves the protection of the amine group, followed by the addition of the chloro group and the esterification of the carboxylic acid group.", "Starting Materials": [ "L-alanine", "benzyl chloroformate", "methyl chloroacetate", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "thionyl chloride", "benzylamine", "4-chlorobutyric acid", "dimethylformamide", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "diisopropylethylamine" ], "Reaction": [ "Protection of the amine group of L-alanine with benzyl chloroformate in the presence of triethylamine and dimethylformamide", "Addition of thionyl chloride to the protected L-alanine to form the corresponding acid chloride", "Reaction of the acid chloride with benzylamine to form the protected amino acid", "Addition of 4-chlorobutyric acid to the protected amino acid in the presence of N,N'-dicyclohexylcarbodiimide and diisopropylethylamine to form the protected dipeptide", "Deprotection of the amino group with hydrochloric acid and sodium bicarbonate", "Addition of methyl chloroacetate and sodium hydroxide to the deprotected dipeptide to form the final product, methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-chlorobutanoate" ] } | |
CAS RN |
2412410-66-1 |
Molecular Formula |
C13H16ClNO4 |
Molecular Weight |
285.7 |
Purity |
95 |
Origin of Product |
United States |
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